Cas no 24483-44-1 (Benzamide,N-[2-[(4-chlorophenyl)methylamino]ethyl]-)

Benzamide,N-[2-[(4-chlorophenyl)methylamino]ethyl]- structure
24483-44-1 structure
Product Name:Benzamide,N-[2-[(4-chlorophenyl)methylamino]ethyl]-
CAS No:24483-44-1
MF:C16H17ClN2O
MW:288.771982908249
CID:259214
PubChem ID:90521
Update Time:2025-04-19

Benzamide,N-[2-[(4-chlorophenyl)methylamino]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-[2-[(4-chlorophenyl)methylamino]ethyl]-
    • N-(2-((4-Chlorophenyl)methylamino)ethyl)benzamide
    • N-{2-[(4-chlorophenyl)(methyl)amino]ethyl}benzamide
    • EINECS 246-284-1
    • N-{2-[(4-Chlorophenyl)(methyl)amino]ethyl}benzenecarboximidic acid
    • DTXSID20947382
    • 24483-44-1
    • N-[2-[(4-CHLOROPHENYL)METHYLAMINO]ETHYL]BENZAMIDE
    • Inchi: 1S/C16H17ClN2O/c1-19(15-9-7-14(17)8-10-15)12-11-18-16(20)13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,18,20)
    • InChI Key: WTGAIAAIQIPOSI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N(C)CCNC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 288.10311
  • Monoisotopic Mass: 288.102941
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.2
  • Boiling Point: 501.2°Cat760mmHg
  • Flash Point: 256.9°C
  • Refractive Index: 1.608
  • PSA: 41.13
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